N-[2-(4-methoxy-3-methylphenyl)ethyl]-2-nitrobenzamide

• IUPAC Name: N-[2-(4-methoxy-3-methylphenyl)ethyl]-2-nitrobenzamide
• InChI: InChI=1S/C17H18N2O4/c1-12-11-13(7-8-16(12)23-2)9-10-18-17(20)14-5-3-4-6-15(14)19(21)22/h3-8,11H,9-10H2,1-2H3,(H,18,20)
• InChI Key: AKQPGRIEBPYLQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCNC(=O)C2=CC=CC=C2[N+](=O)[O-])OC
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

N-[2-(4-methoxy-3-methylphenyl)ethyl]-2-nitrobenzamide, commonly known as MNBA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MNBA belongs to the class of nitrobenzamides and is structurally similar to other compounds that have been used as anti-inflammatory and analgesic agents.

Mechanism of Action

The mechanism of action of MNBA is not fully understood. However, it is believed to act through the inhibition of the cyclooxygenase (COX) pathway, which is responsible for the production of inflammatory mediators. MNBA has also been shown to inhibit the activity of the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects:
Studies have shown that MNBA has potent anti-inflammatory and analgesic effects. MNBA has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin (IL)-1β, IL-6, and tumor necrosis factor (TNF)-α. MNBA also reduces the expression of COX-2, which is involved in the production of prostaglandins, a key mediator of inflammation. Additionally, MNBA has been shown to induce apoptosis in cancer cells, indicating its potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of MNBA is its potent anti-inflammatory and analgesic effects, which make it an attractive candidate for the treatment of inflammatory diseases. MNBA is also relatively easy to synthesize and purify, making it a cost-effective compound for laboratory experiments. However, one of the limitations of MNBA is its relatively low solubility in water, which can make it challenging to work with in certain experimental setups.

Future Directions

For MNBA research include the development of MNBA-based therapies for the treatment of inflammatory diseases and the elucidation of its mechanism of action.

Synthesis Methods

The synthesis of MNBA involves the reaction of 4-methoxy-3-methylphenylacetic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 2-nitroaniline to produce MNBA. The purity of the compound is ensured by recrystallization from ethanol.

Scientific Research Applications

MNBA has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties. MNBA has been tested in various in vitro and in vivo models, and the results have been promising.